Cas no 1805046-14-3 (Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate)

• Product Name: Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate
• CAS No: 1805046-14-3
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4958793
• Update Time: 2025-10-31

Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)8-6(5-15)3-4-7(9(8)14)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： HZPJREFFBQSVGC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate

Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate: A Comprehensive Overview

Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate, identified by the CAS number 1805046-14-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethyl, and iodine groups. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule for research and development in fields such as drug discovery, material science, and organic synthesis.

The benzoate moiety serves as the core structure of this compound, providing a stable platform for the substitution of functional groups. The cyano group at the 6-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the difluoromethyl group at the 3-position contributes to the molecule's hydrophobicity and fluorine-based reactivity, making it suitable for applications requiring specific electronic interactions. The iodine atom at the 2-position adds a unique halogen-based functionality, which is often exploited in medicinal chemistry for its potential to enhance bioavailability or serve as a leaving group in substitution reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate through multi-step processes involving Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions. Researchers have demonstrated that the strategic placement of substituents on the aromatic ring can significantly impact the compound's solubility, stability, and reactivity. For instance, studies have shown that the cyano group enhances the molecule's ability to participate in hydrogen bonding, while the difluoromethyl group improves its resistance to oxidative degradation.

In terms of applications, Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate has garnered attention in drug discovery due to its potential as a lead compound for developing anti-inflammatory and anticancer agents. Its structure resembles certain pharmacophores associated with these therapeutic areas, suggesting that further modifications could yield bioactive derivatives. Additionally, this compound has been explored as a precursor for synthesizing advanced materials, such as fluorinated polymers and nanoparticles, which exhibit enhanced mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, revealing that the cyano group plays a significant role in determining microbial degradation rates. Furthermore, researchers have highlighted the importance of minimizing iodine leaching during industrial processes to prevent potential contamination of water systems.

The synthesis and characterization of Ethyl 6-cyano-3-difluoromethyl-2-iodobenzoate represent a milestone in modern organic chemistry. Its versatile structure and functional groups make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.